2-Chloro-1-methylpyridinium p-Toluenesulfonate 2-Chloro-1-methylpyridinium p-Toluenesulfonate
Brand Name: Vulcanchem
CAS No.: 7403-46-5
VCID: VC21058656
InChI: InChI=1S/C7H8O3S.C6H7ClN/c1-6-2-4-7(5-3-6)11(8,9)10;1-8-5-3-2-4-6(8)7/h2-5H,1H3,(H,8,9,10);2-5H,1H3/q;+1/p-1
SMILES: CC1=CC=C(C=C1)S(=O)(=O)[O-].C[N+]1=CC=CC=C1Cl
Molecular Formula: C13H15ClNO3S+
Molecular Weight: 299.77 g/mol

2-Chloro-1-methylpyridinium p-Toluenesulfonate

CAS No.: 7403-46-5

Cat. No.: VC21058656

Molecular Formula: C13H15ClNO3S+

Molecular Weight: 299.77 g/mol

* For research use only. Not for human or veterinary use.

2-Chloro-1-methylpyridinium p-Toluenesulfonate - 7403-46-5

Specification

CAS No. 7403-46-5
Molecular Formula C13H15ClNO3S+
Molecular Weight 299.77 g/mol
IUPAC Name 2-chloro-1-methylpyridin-1-ium;4-methylbenzenesulfonate
Standard InChI InChI=1S/C7H8O3S.C6H7ClN/c1-6-2-4-7(5-3-6)11(8,9)10;1-8-5-3-2-4-6(8)7/h2-5H,1H3,(H,8,9,10);2-5H,1H3/q;+1/p-1
Standard InChI Key KWNGIKVZXFFZNN-UHFFFAOYSA-M
SMILES CC1=CC=C(C=C1)S(=O)(=O)[O-].C[N+]1=CC=CC=C1Cl
Canonical SMILES CC1=CC=C(C=C1)S(=O)(=O)[O-].C[N+]1=CC=CC=C1Cl

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